2-(2-fluorophenyl)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-(2-fluorophenyl)-N-[2-[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C16H15FN6O2/c17-13-4-2-1-3-12(13)9-15(24)19-7-8-22-16(25)6-5-14(21-22)23-11-18-10-20-23/h1-6,10-11H,7-9H2,(H,19,24)
• InChI Key: CKLBXBGYGUWJHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)NCCN2C(=O)C=CC(=N2)N3C=NC=N3)F
• Molecular Formula: C16H15FN6O2
• Molecular Weight: 342.33 g/mol

Description

2-(2-fluorophenyl)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C16H15FN6O2 and its molecular weight is 342.334. The purity is usually 95%.
BenchChem offers high-quality 2-(2-fluorophenyl)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-fluorophenyl)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Imaging

A study by Dollé et al. (2008) discusses the synthesis of a compound similar to 2-(2-fluorophenyl)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)acetamide for radioimaging. This compound is used as a radioligand for positron emission tomography (PET), highlighting its application in diagnostic imaging.

Medicinal Chemistry

Research on triazolo[1,5-c]pyrimidines, which are structurally related to the given compound, indicates their potential as antiasthma agents. A study by Medwid et al. (1990) explores the synthesis of these compounds, demonstrating their role in medicinal chemistry, particularly in the development of treatments for asthma.

Insecticidal Agents

A paper by Fadda et al. (2017) describes the synthesis of various heterocycles incorporating a thiadiazole moiety, used as insecticidal agents. This research indicates the broader application of such compounds in agriculture, specifically in pest control.

Anticancer Research

The modification of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide as a PI3K inhibitor, as reported by Wang et al. (2015), demonstrates the application of similar compounds in anticancer research. This study focuses on developing potent anticancer agents with reduced toxicity.

Herbicidal Activities

Research by Xu et al. (2008) on 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives shows their use as herbicides. This highlights the compound's utility in agriculture, especially in weed control.

Coordination Chemistry

A study by Chkirate et al. (2019) discusses the synthesis of coordination complexes using pyrazole-acetamide derivatives. This research contributes to coordination chemistry, particularly in the synthesis of complexes with potential antioxidant activity.

Radiochemical Synthesis

Latli and Casida (1995) explore the radiochemical synthesis of chloroacetanilide herbicides. This research is relevant in understanding the synthesis of radioactively labeled compounds for agricultural studies.

Discovery of Inotropes

Research by Robertson et al. (1986) on dihydropyridazinone cardiotonics reveals the discovery of potent positive inotropes, indicating the application of similar compounds in cardiovascular therapy.

Scaleable Synthesis

A study by Ashwood et al. (2004) on the scaleable synthesis of a thrombin inhibitor showcases the industrial application of such compounds in pharmaceutical manufacturing.